molecular formula C10H11Cl2NO2 B8573579 2,6-Dichloro-isonicotinic acid butyl ester

2,6-Dichloro-isonicotinic acid butyl ester

Cat. No.: B8573579
M. Wt: 248.10 g/mol
InChI Key: IRTJCXVCMCEKMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-Dichloro-isonicotinic acid butyl ester is a useful research compound. Its molecular formula is C10H11Cl2NO2 and its molecular weight is 248.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11Cl2NO2

Molecular Weight

248.10 g/mol

IUPAC Name

butyl 2,6-dichloropyridine-4-carboxylate

InChI

InChI=1S/C10H11Cl2NO2/c1-2-3-4-15-10(14)7-5-8(11)13-9(12)6-7/h5-6H,2-4H2,1H3

InChI Key

IRTJCXVCMCEKMH-UHFFFAOYSA-N

Canonical SMILES

CCCCOC(=O)C1=CC(=NC(=C1)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 2,6-dichloropyridine-4-carboxylic acid (16 g) (CAS RN: [5398-44-7]) in n-butanol (150 mL) was added thionylchloride (9.1 mL) dropwise. The reaction mixture was heated to reflux for 1.5 hours, cooled to room temperature and then a saturated aqueous solution of NaHCO3 (160 mL) was added (pH˜7). The mixture was extracted with EtOAc (2×150 mL). The combined organic layers were washed with brine, dried over Na2SO4, filtered and concentrated in vacuo to give 2,6-dichloro-isonicotinic acid butyl ester (21.51 g) as crude product, which was directly subjected to the next step.
Quantity
16 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
9.1 mL
Type
reactant
Reaction Step Two
Quantity
160 mL
Type
reactant
Reaction Step Three

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